![molecular formula C17H17N3O3 B6245089 1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde CAS No. 2408959-27-1](/img/no-structure.png)
1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde
Description
This compound, also known as 1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carboxylic acid, has a molecular weight of 327.34 . It is a white solid in its physical form .
Synthesis Analysis
The synthesis of this compound involves the use of tetra-(n-butyl)ammonium iodide and N-ethyl-N,N-diisopropylamine in dichloromethane at 40 degrees Celsius for 24 hours . The organic phase is then separated, dried over MgSO4, filtered, concentrated, and purified by flash chromatography on a silica gel column with elution of EtOAc/hexane (1:1) to give the title compound .Molecular Structure Analysis
The InChI code for this compound is 1S/C17H17N3O4/c1-17(2,3)20-8-12(16(23)24)13(18-20)9-19-14(21)10-6-4-5-7-11(10)15(19)22/h4-8H,9H2,1-3H3,(H,23,24) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a white solid at room temperature . The storage temperature is normal room temperature .Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . It is recommended to refer to the MSDS for complete safety and handling instructions .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-tert-butyl-3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde' involves the reaction of tert-butyl hydrazine with 2,3-dihydro-1H-isoindole-1,3-dione to form the intermediate compound, which is then reacted with 4-formylpyrazole to yield the final product.", "Starting Materials": [ "tert-butyl hydrazine", "2,3-dihydro-1H-isoindole-1,3-dione", "4-formylpyrazole" ], "Reaction": [ "Step 1: tert-butyl hydrazine is reacted with 2,3-dihydro-1H-isoindole-1,3-dione in the presence of a suitable solvent and a catalyst to form the intermediate compound.", "Step 2: The intermediate compound is then reacted with 4-formylpyrazole in the presence of a suitable solvent and a catalyst to yield the final product.", "Step 3: The final product is purified using standard techniques such as column chromatography or recrystallization." ] } | |
| 2408959-27-1 | |
Molecular Formula |
C17H17N3O3 |
Molecular Weight |
311.3 |
Purity |
95 |
Origin of Product |
United States |
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